Cas no 115041-55-9 (Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-)
![Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]- structure](https://www.kuujia.com/scimg/cas/115041-55-9x300.png)
115041-55-9 structure
Product Name:Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-
CAS No:115041-55-9
Molecular Formula:C23H30N2O3S
Molecular Weight:414.5609
CID:146697
PubChem ID:3087545
Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]- Properties
Names and Identifiers
-
- Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-
- N-[4-[3-(4-benzylpiperidin-1-yl)propylsulfonyl]phenyl]acetamide
- N-(4-((3-(4-(Phenylmethyl)-1-piperidinyl)propyl)sulfonyl)phenyl)acetamide
- DTXSID20150935
- Acetamide, N-(4-((3-(4-(phenylmethyl)-1-piperidinyl)propyl)sulfonyl)phenyl)-
- 115041-55-9
- BRN 5156615
-
- InChIKey: YBJWYTHKCATNIU-UHFFFAOYSA-N
- Inchi: InChI=1S/C23H30N2O3S/c1-19(26)24-22-8-10-23(11-9-22)29(27,28)17-5-14-25-15-12-21(13-16-25)18-20-6-3-2-4-7-20/h2-4,6-11,21H,5,12-18H2,1H3,(H,24,26)
- SMILES: C1(CC2CCN(CCCS(C3C=CC(NC(=O)C)=CC=3)(=O)=O)CC2)C=CC=CC=1
Computed Properties
- Exact Mass: 414.1979
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 8
- Monoisotopic Mass: 414.19771400g/mol
- Heavy Atom Count: 29
- Complexity: 594
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.4
- Topological Polar Surface Area: 74.9Ų
Experimental Properties
- PSA: 66.48
Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]- Related Literature
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Xiao-Xu Liu,Pan Shi,Xia-Lin Dai,Yong-Liang Huang,Tong-Bu Lu,Jia-Mei Chen CrystEngComm, 2022,24, 8449-8456
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Lindsay K. Caesar,Rana Montaser,Nancy P. Keller Nat. Prod. Rep., 2021,38, 2041-2065
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Mengfan Zhou,Bangfeng Wang,Chao Wan,Wei Du,Peng Chen,Xiaojun Feng,Bi-Feng Liu Analyst, 2022,147, 2433-2441
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Linda F. Nazar J. Mater. Chem., 2011,21, 9810-9810
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Piotr K. Szewczyk,Krzysztof Berniak,Joanna Knapczyk-Korczak,Joanna E. Karbowniczek,Mateusz M. Marzec,Urszula Stachewicz Nanoscale, 2023,15, 6890-6900
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Tuokai Peng J. Mater. Chem. C, 2023,11, 12894-12899
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Shurong Wang,Xueling Gao,Jiedi Yang,Zhenyu Zhu,Hongxin Zhang,Yanshuang Wang RSC Adv., 2014,4, 57967-57974
115041-55-9 (Acetamide,N-[4-[[3-[4-(phenylmethyl)-1-piperidinyl]propyl]sulfonyl]phenyl]-) Related Products
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